1-(2-chlorobenzyl)-4-(2-methyl-1H-imidazol-1-yl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-[(2-chlorophenyl)methyl]-4-(2-methylimidazol-1-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H13ClN6/c1-11-18-6-7-22(11)15-13-8-21-23(16(13)20-10-19-15)9-12-4-2-3-5-14(12)17/h2-8,10H,9H2,1H3
• InChI Key: GMOCNNDWEXCNGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=NC3=C2C=NN3CC4=CC=CC=C4Cl
• Molecular Formula: C16H13ClN6
• Molecular Weight: 324.77 g/mol

Description

Synthesis Analysis

The synthesis of pyrazolo[3,4-d]pyrimidines and related compounds often involves multistep chemical reactions that include the formation of the pyrazole and pyrimidine rings, followed by functionalization at specific positions on these rings. For instance, a study by Gad-Elkareem et al. (2007) detailed the synthesis of pyrazolo[3,4-b]pyridine derivatives through the reaction of 3-amino-1H-pyrazolo-[3,4-b]pyridine with ω-bromoacetophenones, leading to various derivatives including imidazo[1',2':1,5]pyrazolo[3,4-b]pyridines and pyrido[2',3':3,4]pyrazolo[1,5-a]pyrimidines (Gad-Elkareem, Abdel-fattah, & Elneairy, 2007).

Molecular Structure Analysis

Molecular structure analysis of pyrazolo[3,4-d]pyrimidines reveals intricate details about their chemical environment, which is crucial for understanding their reactivity and potential binding mechanisms. Techniques such as X-ray crystallography provide essential data on molecular conformations and intermolecular interactions. For example, Trilleras et al. (2008) synthesized and analyzed the structures of N(4)-substituted 1H-pyrazolo[3,4-d]pyrimidine-4,6-diamines, highlighting the impact of hydration on molecular structure and hydrogen bonding patterns (Trilleras, Quiroga, Cobo, Marchal, Nogueras, Low, & Glidewell, 2008).

Chemical Reactions and Properties

Pyrazolo[3,4-d]pyrimidines undergo various chemical reactions that modify their structure and enhance their reactivity. These reactions include nucleophilic substitutions, cycloadditions, and catalytic transformations, which are pivotal for the introduction of functional groups. For instance, the palladium-catalyzed regioselective arylation of imidazo[1,2-a]pyrimidine demonstrates the versatility of these compounds in organic synthesis, enabling the efficient synthesis of 3-arylimidazo[1,2-a]pyrimidines (Li, Nelson, Jensen, Hoerrner, Javadi, Cai, & Larsen, 2003).